Cas no 1804267-13-7 (3-(Chloromethyl)-4-methoxyphenylhydrazine)

• Product Name: 3-(Chloromethyl)-4-methoxyphenylhydrazine
• CAS No: 1804267-13-7
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 4934200
• Update Time: 2025-10-22

3-(Chloromethyl)-4-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-methoxyphenylhydrazine

• Inchi： 1S/C8H11ClN2O/c1-12-8-3-2-7(11-10)4-6(8)5-9/h2-4,11H,5,10H2,1H3
• InChI Key： LMBWJPKZOKLDAH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1OC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3

Additional information on 3-(Chloromethyl)-4-methoxyphenylhydrazine

3-(Chloromethyl)-4-methoxyphenylhydrazine (CAS 1804267-13-7): A Comprehensive Technical Overview

3-(Chloromethyl)-4-methoxyphenylhydrazine (CAS 1804267-13-7) is an important arylhydrazine derivative with significant applications in pharmaceutical intermediates and organic synthesis. This compound features a unique molecular structure combining a chloromethyl group, methoxy group, and hydrazine functionality, making it valuable for various chemical transformations.

The growing interest in 3-(Chloromethyl)-4-methoxyphenylhydrazine synthesis reflects its increasing importance in medicinal chemistry. Researchers frequently search for "CAS 1804267-13-7 properties" and "3-(Chloromethyl)-4-methoxyphenylhydrazine applications," indicating its relevance in current scientific investigations. The compound's molecular formula is C₈H₁₁ClN₂O, with a molecular weight of 186.64 g/mol.

From a chemical perspective, the chloromethyl group at position 3 provides excellent reactivity for nucleophilic substitution reactions, while the 4-methoxyphenyl moiety contributes to the compound's electronic properties. The hydrazine functional group offers versatile reactivity, particularly in the formation of heterocyclic compounds. These characteristics make 3-(Chloromethyl)-4-methoxyphenylhydrazine particularly useful in the synthesis of various biologically active molecules.

Recent literature highlights the compound's role in developing novel pharmaceutical intermediates, with particular attention to its use in creating potential therapeutic agents. The "3-(Chloromethyl)-4-methoxyphenylhydrazine market" has seen steady growth, driven by demand from research institutions and pharmaceutical companies exploring new drug candidates.

When handling 3-(Chloromethyl)-4-methoxyphenylhydrazine, proper laboratory practices should be followed. The compound typically appears as a white to off-white crystalline powder and should be stored under appropriate conditions to maintain stability. Researchers often inquire about "CAS 1804267-13-7 solubility" and "3-(Chloromethyl)-4-methoxyphenylhydrazine stability," which are important considerations for experimental work.

The synthesis of 3-(Chloromethyl)-4-methoxyphenylhydrazine typically involves multi-step organic reactions starting from commercially available precursors. Process optimization continues to be an active area of research, with scientists seeking more efficient and sustainable production methods. Questions about "3-(Chloromethyl)-4-methoxyphenylhydrazine synthesis route" frequently appear in scientific forums and patent literature.

Analytical characterization of CAS 1804267-13-7 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which are crucial for research applications. The "3-(Chloromethyl)-4-methoxyphenylhydrazine NMR spectrum" is a common search term among chemists working with this material.

Looking forward, the applications of 3-(Chloromethyl)-4-methoxyphenylhydrazine are expected to expand as researchers discover new synthetic pathways and biological activities. The compound's versatility positions it as a valuable building block in organic chemistry, particularly in the development of novel chemical entities with potential therapeutic value.

For researchers working with 3-(Chloromethyl)-4-methoxyphenylhydrazine, understanding its chemical behavior and potential applications is essential. The compound continues to attract attention in scientific literature, with ongoing studies exploring its full potential in various chemical and pharmaceutical contexts.